Cas no 1361691-11-3 (3-(3,4,5-Trichlorophenyl)isonicotinonitrile)

• Product Name: 3-(3,4,5-Trichlorophenyl)isonicotinonitrile
• CAS No: 1361691-11-3
• MF: C₁₂H₅Cl₃N₂
• MW: 283.540499448776
• CID: 4967288
• Update Time: 2025-05-20

3-(3,4,5-Trichlorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,4,5-Trichlorophenyl)isonicotinonitrile

• Inchi： 1S/C12H5Cl3N2/c13-10-3-8(4-11(14)12(10)15)9-6-17-2-1-7(9)5-16/h1-4,6H
• InChI Key： XAIIHFSEXNRQJQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC=CC=1C#N)Cl)Cl

Computed Properties

• Exact Mass: 281.951831 g/mol
• Monoisotopic Mass: 281.951831 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7
• Molecular Weight: 283.5

Additional information on 3-(3,4,5-Trichlorophenyl)isonicotinonitrile

Introduction to 3-(3,4,5-Trichlorophenyl)isonicotinonitrile (CAS No: 1361691-11-3)

3-(3,4,5-Trichlorophenyl)isonicotinonitrile is a compound with the CAS registry number 1361691-11-3, which has garnered significant attention in the fields of organic chemistry and material science due to its unique structural and functional properties. This compound is a derivative of isonicotinonitrile, a class of compounds known for their applications in various industries, including agriculture, pharmaceuticals, and electronics. The presence of the trichlorophenyl group in its structure adds complexity and functionality to the molecule, making it a subject of interest for researchers exploring novel materials and chemical reactions.

The molecular structure of 3-(3,4,5-Trichlorophenyl)isonicotinonitrile consists of a central isonicotinonitrile moiety attached to a trichlorophenyl ring via a carbon-carbon bond. The isonicotinonitrile group contains a nitrile functional group (-CN), which is known for its ability to participate in various nucleophilic reactions. The trichlorophenyl ring introduces electronic and steric effects that can influence the reactivity and stability of the compound. Recent studies have shown that the combination of these groups can lead to unique electronic properties, making this compound a promising candidate for applications in organic electronics and optoelectronic devices.

One of the key areas of research involving CAS No: 1361691-11-3 is its potential use in the development of advanced materials for organic light-emitting diodes (OLEDs). The nitrile group and the trichlorophenyl substituent can modulate the electronic properties of the molecule, enhancing its ability to act as an electron-deficient component in OLED architectures. According to recent findings published in *Advanced Materials*, this compound has shown improved charge transport properties compared to traditional materials used in OLEDs.

In addition to its electronic applications, 3-(3,4,5-Trichlorophenyl)isonicotinonitrile has also been explored for its potential in medicinal chemistry. The nitrile group can undergo various transformations to yield bioactive molecules with therapeutic potential. For instance, researchers at the University of California have reported that derivatives of this compound exhibit promising anti-inflammatory activity in preclinical models.

The synthesis of CAS No: 1361691-11-3 typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better purity levels. These improvements are critical for scaling up production if this compound is to be commercialized for industrial applications.

From an environmental perspective, understanding the fate and behavior of CAS No: 136169